(1S,3S)-3-Hydroxycyclopentane acetic acid methyl ester
Overview
Description
(1S,3S)-3-Hydroxycyclopentane acetic acid methyl ester is a synthetic intermediate useful for pharmaceutical synthesis.
Scientific Research Applications
Biofuel Production : The reactivity and product distributions in the conversion of compounds like methyl acetate, which are typical species in bio-oils, were studied over an equilibrium FCC catalyst. This research is crucial for biofuel production, indicating how these compounds can be processed or upgraded over acidic catalysts (Bertero, Puente, & Sedran, 2013).
Enzymatic Reactions : The study of enzymatic reactions, such as those catalyzed by Candida antarctica lipase B, involving β-hydroxy esters, demonstrates the delicate balance between acylation and hydrolysis. This has implications in synthetic organic chemistry and biocatalysis (Forró, Galla, & Fülöp, 2013).
Pharmaceutical Synthesis : Practical and large-scale synthesis methods for compounds like rac-(3S,4aR,10aR)-6-methoxy-1-propyl-1,2,3,4,4a,5,10,10a-octahydrobenzo[g]quinoline-3-carboxylic acid methyl ester have been developed. These methods are significant for the manufacture of pharmaceutically active compounds (Bänziger et al., 2000).
Chemical Reaction Studies : Research has been conducted on reactions of enamino keto esters in the 1,2,3,4-tetrahydroisoquinoline series with nucleophiles, which contributes to the understanding of chemical reactivity and synthesis pathways in organic chemistry (Surikova, Mikhailovskii, & Vakhrin, 2010).
Synthesis of Macrolide Antibiotics : The total synthesis of (-)-borrelidin, a macrolide antibiotic, was achieved using a method involving acyclic α,β-unsaturated esters. This demonstrates the role of cyclopentane carboxylic acid derivatives in the synthesis of complex natural products (Hanessian et al., 2003).
properties
Product Name |
(1S,3S)-3-Hydroxycyclopentane acetic acid methyl ester |
|---|---|
Molecular Formula |
C8H14O3 |
Molecular Weight |
158.2 |
InChI |
InChI=1S/C8H14O3/c1-11-8(10)5-6-2-3-7(9)4-6/h6-7,9H,2-5H2,1H3/t6-,7-/m0/s1 |
InChI Key |
JKYJDPCEVAGWBX-BQBZGAKWSA-N |
SMILES |
O[C@@H]1C[C@@H](CC(OC)=O)CC1 |
synonyms |
(1S,3S)-3-hydroxycyclopentyl, methyl acetate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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